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Compound of Interest

Compound Name: OBrO

Cat. No.: B1233476 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Bromine monoxide (OBrO) is a reactive halogen species of significant interest in atmospheric

chemistry due to its role in catalytic ozone depletion cycles. Accurate and sensitive detection of

OBrO is crucial for understanding its formation, reactivity, and impact. This application note

provides a detailed protocol for the quantitative analysis of gas-phase OBrO using a diode

array spectrometer, a powerful tool for fast and reliable spectral acquisition. The methodology

described herein is based on established laboratory techniques involving the generation of

OBrO, its quantification by UV-Vis absorption spectroscopy, and concentration determination

through chemical titration.

Principle
The quantitative analysis of OBrO is based on the Beer-Lambert law, which states that the

absorbance of a species is directly proportional to its concentration and the path length of the

light through the sample. A diode array spectrometer allows for the rapid measurement of the

absorbance of OBrO across a range of wavelengths in the ultraviolet and visible spectrum. The

concentration of OBrO can be determined from its characteristic absorption spectrum and

known absorption cross-sections. For absolute concentration determination, a chemical titration

method is employed, where OBrO reacts with nitrogen monoxide (NO) to produce nitrogen

dioxide (NO₂), which is then quantified by its well-characterized UV-Vis absorption spectrum.
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Experimental Apparatus
A typical experimental setup for the analysis of OBrO consists of the following components:

OBrO Generation System: OBrO is produced in a fast-flow tube reactor. The generation

involves a quiet discharge (corona discharge) through a precursor gas mixture.

Gas Handling System: Mass flow controllers are used to precisely regulate the flow of

precursor gases (e.g., a mixture of Br₂ in a carrier gas like N₂ or O₂) and reactant gases

(e.g., NO for titration).

Fast-Flow Absorption Cell: A custom-built absorption cell with a defined path length (e.g., 100

cm) is used to contain the gas sample for spectroscopic analysis. The cell is designed for

rapid gas exchange to study reactive species.

Light Source: A deuterium and tungsten-halogen lamp are typically used to provide a

continuous spectrum of light in the UV and visible regions.

Diode Array Spectrometer: A spectrometer equipped with a diode array detector is used for

simultaneous measurement of the entire spectrum of interest. This allows for rapid data

acquisition, which is essential for studying transient species like OBrO.

Experimental Protocols
Generation of Bromine Monoxide (OBrO)
OBrO is generated through the reaction of bromine atoms with ozone. A common method for

generating OBrO in the laboratory is through a quiet electrical discharge in a gas mixture

containing a bromine source and oxygen, which forms ozone in situ.

Materials:

Cylinder of Bromine (Br₂) in a carrier gas (e.g., 5% Br₂ in N₂)

Cylinder of Oxygen (O₂) or dry air

Mass flow controllers
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High-voltage power supply for corona discharge

Fast-flow tube reactor

Procedure:

Prepare a gas mixture of bromine and oxygen by controlling the flow rates of the Br₂/N₂

mixture and O₂ using mass flow controllers. A typical mixture would be a few hundred ppm of

Br₂ in an excess of O₂.

Pass the gas mixture through the fast-flow tube reactor.

Apply a high voltage (several kilovolts) to the electrodes of the corona discharge unit within

the flow tube. This will generate ozone from the oxygen in the gas stream.

The ozone will then react with the bromine to produce OBrO. The overall reaction is

complex, but a key step is the reaction of O₃ with Br atoms.

The effluent from the flow tube, containing OBrO, unreacted precursors, and other

byproducts, is then directed into the fast-flow absorption cell for analysis.

Spectroscopic Measurement of OBrO
Instrumentation Setup (Diode Array Spectrometer):

Wavelength Range: 300 - 600 nm

Spectral Resolution: 0.5 - 1.0 nm

Integration Time: 100 - 500 ms (optimize for signal-to-noise)

Number of Scans to Average: 10 - 50 (to improve signal-to-noise ratio)

Procedure:

Allow the light source and spectrometer to warm up for at least 30 minutes to ensure stability.

Record a reference spectrum (I₀) by flowing the carrier gas (N₂ or O₂) through the absorption

cell.
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Introduce the gas mixture containing OBrO from the flow tube into the absorption cell and

record the sample spectrum (I).

The absorbance (A) is then calculated using the formula: A = -log₁₀(I/I₀).

The concentration of OBrO can be determined using the Beer-Lambert law: A = σ * c * l,

where σ is the absorption cross-section of OBrO at a specific wavelength, c is the

concentration, and l is the path length of the absorption cell.

Quantitative Determination by Chemical Titration
To determine the absolute concentration of OBrO, a chemical titration with nitrogen monoxide

(NO) is performed. OBrO reacts with NO in a 1:1 stoichiometry to produce NO₂ and BrO.

Reaction: OBrO + NO → NO₂ + BrO

The concentration of the NO₂ produced is then measured by UV-Vis absorption spectroscopy.

Procedure:

Record the initial spectrum of the OBrO-containing gas mixture.

Introduce a known excess of NO into the gas flow upstream of the absorption cell. The

concentration of NO should be sufficient to ensure complete reaction with OBrO.

Allow sufficient reaction time in the flow tube.

Record the spectrum of the resulting gas mixture.

The change in absorbance due to the formation of NO₂ is used to determine its

concentration. The concentration of NO₂ can be calculated using its known absorption cross-

section at a specific wavelength (e.g., 400 nm).

Since the reaction stoichiometry is 1:1, the initial concentration of OBrO is equal to the

concentration of NO₂ produced.

Data Presentation
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OBrO Absorption Cross-Sections
The following table provides the absorption cross-sections for OBrO at various wavelengths, as

determined from laboratory studies. These values are essential for the quantitative analysis of

OBrO from its absorption spectrum.

Wavelength (nm)
Absorption Cross-Section (10⁻¹⁷
cm²/molecule)

400 0.50

420 0.95

440 1.40

460 1.75

480 1.80

491 1.80

500 1.70

520 1.30

540 0.85

560 0.50

580 0.25

Data adapted from the IUP Bremen database.[1]

NO₂ Absorption Cross-Sections for Titration
For the chemical titration method, the concentration of the resulting NO₂ is determined using its

absorption cross-section. The peak absorption for NO₂ is around 400 nm.
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Wavelength (nm)
Absorption Cross-Section (10⁻¹⁹
cm²/molecule)

390 6.20

400 6.50

410 6.30

420 5.80

430 5.10

440 4.30

450 3.50
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Caption: Experimental workflow for the generation and analysis of OBrO.
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Conclusion
The use of a diode array spectrometer provides a robust and efficient method for the analysis

of bromine monoxide. This application note outlines the key experimental protocols for the

generation, spectroscopic detection, and quantitative analysis of OBrO. The rapid data

acquisition capabilities of the diode array detector are particularly advantageous for studying

the kinetics and reactivity of this important atmospheric species. By following the detailed

methodologies and utilizing the provided quantitative data, researchers can accurately

measure OBrO concentrations and contribute to a better understanding of its role in chemical

processes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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